Phenylmethyl 1-methyl-4-oxocyclohexanecarboxylate

• Molecular Formula: C15H18O3
• Molecular Weight: 246.30 g/mol
• IUPAC Name: benzyl 1-methyl-4-oxocyclohexane-1-carboxylate
• InChI: InChI=1S/C15H18O3/c1-15(9-7-13(16)8-10-15)14(17)18-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3
• InChI Key: WOKOEMFMCBMQKO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)CC1)C(=O)OCC2=CC=CC=C2

Description

Phenylmethyl 1-methyl-4-oxocyclohexanecarboxylate is a useful research compound. Its molecular formula is C15H18O3 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(Trimethylsilyloxybutadiene (6.46 g, 45.4 mmol), phenylmethyl 2-methyl-2-propenoate (8.00 g, 45.4 mmol), and 4,4′-methanediylbis[2,6-bis(1,1-dimethylethyl)phenol] (0.019 g, 0.045 mmol) were combined together in a 20.0 mL microwave vessel and heated to 200° C. for 300 mins. Sample recovered and removed from vessel using THF (˜3×10 mL). The solvent was removed under reduced pressure and the residual oil taken up in 10% 2N HCl/THF (100 mL) and stirred overnight. After this time a clear solution formed, which was diluted with water (50 mL), partitioned into DCM (2×100 mL) and the organic layers separated, dried over MgSO4, filtered and the solvent removed under reduced pressure. The residue was purified by FC over Silica (150 g: 5-10% EtOAc/iso-hex) to afford a clear oil. Confirmed by NMR to be phenylmethyl 1-methyl-4-oxocyclohexanecarboxylate (3.48 g, 11.30 mmol, 24.89% yield).